Cas no 2138270-59-2 (1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine)

• Product Name: 1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine
• CAS No: 2138270-59-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6547030
• PubChem ID: 165873792
• Update Time: 2025-06-13

1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine
• 2138270-59-2
• EN300-1111006

• Inchi： 1S/C10H17N3O/c1-14-9-4-2-8(3-5-9)13-7-6-10(11)12-13/h6-9H,2-5H2,1H3,(H2,11,12)
• InChI Key： OVUVUAXLVDEDGZ-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)N1C=CC(N)=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine

Research Brief on 1-(4-Methoxycyclohexyl)-1H-pyrazol-3-amine (CAS: 2138270-59-2) in Chemical Biology and Pharmaceutical Applications

1-(4-Methoxycyclohexyl)-1H-pyrazol-3-amine (CAS: 2138270-59-2) is a novel small molecule that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole scaffold and methoxycyclohexyl substitution, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine involves a multi-step process, including the introduction of the methoxycyclohexyl group to the pyrazole core. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. The compound's structural features, such as its amine functionality and cyclohexyl moiety, contribute to its ability to interact with biological targets, including enzymes and receptors involved in disease pathways.

Pharmacological studies have revealed that 1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro assays indicate its potential as an inhibitor of protein kinases, which are critical targets in cancer therapy. Additionally, its interaction with G-protein-coupled receptors (GPCRs) suggests possible applications in neurological and metabolic disorders. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early-stage in vivo studies have shown favorable bioavailability and tissue penetration, although further optimization may be required to enhance its therapeutic index. The compound's stability under physiological conditions and its low toxicity profile make it a promising candidate for preclinical development.

In conclusion, 1-(4-methoxycyclohexyl)-1H-pyrazol-3-amine (CAS: 2138270-59-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes, combined with its promising pharmacological and pharmacokinetic properties, highlight its potential as a therapeutic agent. Future studies should focus on elucidating its precise mechanism of action, optimizing its chemical structure for enhanced efficacy, and advancing it through preclinical and clinical trials. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative drug discovery.